Cas no 135197-63-6 (5-O-Trityl-3’-deoxy-3’-fluorothymidine)

• Product Name: 5-O-Trityl-3’-deoxy-3’-fluorothymidine
• CAS No: 135197-63-6
• MF: C₂₉H₂₇FN₂O₄
• MW: 486.534091234207
• CID: 900535
• Update Time: 2026-04-29

5-O-Trityl-3’-deoxy-3’-fluorothymidine Chemical and Physical Properties

Names and Identifiers

• 3'-Deoxy-3'-fluoro-5'-O-trityl-D-thymidine
• 5-O-Trityl-3’-deoxy-3’-fluorothymidine
• 1-[(2R,4R,5R)-4-fluoro-5-(trityloxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 5-O-Trityl-3’-deoxy-
• 5-O-Trityl-3'-deoxy-3'-fluorothyMidine
• 3'-Deoxy-3'-fluoro-5'-O-(triphenylmethyl)thymidine
• 3'-Fluoro-5'-O-trityl-deoxythymidine

Computed Properties

• Exact Mass: 486.19500

Experimental Properties

• PSA: 73.32000
• LogP: 4.47930

Additional information on 5-O-Trityl-3’-deoxy-3’-fluorothymidine

Research Brief on 5-O-Trityl-3’-deoxy-3’-fluorothymidine (CAS: 135197-63-6) and Its Applications in Chemical Biology and Medicine

The compound 5-O-Trityl-3’-deoxy-3’-fluorothymidine (CAS: 135197-63-6) has garnered significant attention in recent years due to its potential applications in antiviral and anticancer research. As a fluorinated thymidine analog, this molecule serves as a critical intermediate in the synthesis of nucleoside-based therapeutics. Recent studies have explored its role in modulating DNA replication and its efficacy against viral infections, particularly in the context of HIV and hepatitis B virus (HBV).

One of the key advancements in the study of 5-O-Trityl-3’-deoxy-3’-fluorothymidine is its improved metabolic stability compared to non-fluorinated analogs. The introduction of the fluorine atom at the 3’-position enhances resistance to enzymatic degradation, thereby prolonging its therapeutic activity. Recent in vitro studies have demonstrated its ability to inhibit viral polymerase activity with high specificity, making it a promising candidate for further preclinical development.

In addition to its antiviral properties, research has also highlighted the potential of 5-O-Trityl-3’-deoxy-3’-fluorothymidine in oncology. Its mechanism of action involves incorporation into nascent DNA strands, leading to chain termination and subsequent apoptosis in rapidly dividing cancer cells. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited selective cytotoxicity against several cancer cell lines, including leukemia and breast cancer, while showing minimal toxicity to normal cells.

The synthesis and optimization of 5-O-Trityl-3’-deoxy-3’-fluorothymidine have also been a focus of recent research. Advances in solid-phase synthesis and catalytic fluorination techniques have improved the yield and purity of this compound, facilitating its use in large-scale pharmaceutical production. Furthermore, computational modeling studies have provided insights into its binding affinity for target enzymes, aiding in the design of more potent derivatives.

Despite these promising findings, challenges remain in the clinical translation of 5-O-Trityl-3’-deoxy-3’-fluorothymidine. Issues such as bioavailability, potential off-target effects, and resistance development need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Ongoing research is exploring combination therapies and novel delivery systems, such as nanoparticle encapsulation, to enhance its therapeutic efficacy.

In conclusion, 5-O-Trityl-3’-deoxy-3’-fluorothymidine (CAS: 135197-63-6) represents a versatile and potent tool in chemical biology and medicinal chemistry. Its dual applications in antiviral and anticancer research underscore its potential as a lead compound for future drug development. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be critical for advancing this molecule toward clinical applications.